Methyl 3-(2,6-dichlorophenyl)-5-(2-(3-(2,6-dichlorophenyl)-4-hydroxyisoxazolo[4,5-c]pyridin-7-yl)vinyl)-4-isoxazolecarboxylate

• IUPAC Name: methyl 3-(2,6-dichlorophenyl)-5-[(E)-2-[3-(2,6-dichlorophenyl)-4-oxo-5H-[1,2]oxazolo[4,5-c]pyridin-7-yl]ethenyl]-1,2-oxazole-4-carboxylate
• InChI: InChI=1S/C25H13Cl4N3O5/c1-35-25(34)19-16(36-31-21(19)17-12(26)4-2-5-13(17)27)9-8-11-10-30-24(33)20-22(32-37-23(11)20)18-14(28)6-3-7-15(18)29/h2-10H,1H3,(H,30,33)/b9-8+
• InChI Key: GDTRMJQXMNPRCG-CMDGGOBGSA-N
• Canonical SMILES: COC(=O)C1=C(ON=C1C2=C(C=CC=C2Cl)Cl)C=CC3=CNC(=O)C4=C3ON=C4C5=C(C=CC=C5Cl)Cl
• Isomeric SMILES: COC(=O)C1=C(ON=C1C2=C(C=CC=C2Cl)Cl)/C=C/C3=CNC(=O)C4=C3ON=C4C5=C(C=CC=C5Cl)Cl
• Molecular Formula: C25H13Cl4N3O5
• Molecular Weight: 577.2 g/mol

Description

Methyl 3-(2,6-dichlorophenyl)-5-(2-(3-(2,6-dichlorophenyl)-4-hydroxyisoxazolo[4,5-c]pyridin-7-yl)vinyl)-4-isoxazolecarboxylate is a useful research compound. Its molecular formula is C25H13Cl4N3O5 and its molecular weight is 577.2. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Scaffold Development

Isoxazoles serve as a versatile scaffold for developing highly functionalized derivatives. For example, Ruano, Fajardo, and Martín (2005) demonstrated the synthesis of alkyl 4-(diethoxymethyl)-3-pyridin-3-ylisoxazole-5-carboxylates, highlighting their utility in creating new, highly functionalized isoxazole-annulated heterocycles (J. G. Ruano, Cristina Fajardo, M. R. Martín, 2005).

Novel Compound Synthesis

Isoxazole derivatives are key intermediates in synthesizing novel heterocyclic compounds. Shibuya's (1984) work on active methylene compounds forming various heterocycles, such as pyrimidinones and thiazole derivatives, showcases the chemical diversity attainable from isoxazole precursors (I. Shibuya, 1984).

Biological Activity and Drug Development

Isoxazoles and their derivatives have been explored for biological activities and potential therapeutic applications. Kletskov et al. (2018) synthesized novel comenic acid derivatives containing isoxazole and isothiazole moieties, showing synergistic effects in mixtures with the antitumor drug Temobel, used in brain tumor chemotherapy (A. Kletskov et al., 2018).

Advanced Materials Development

Isoxazoles' unique properties are also exploited in materials science. Kamogawa et al. (1979) synthesized 4-alkylphenyl 4-(4-vinyl-, methacryloyloxy-, and methacrylamido-benzoyloxy)benzoates, revealing how the mesomorphic ranges of these monomers depend on the substituents, indicating their potential in creating advanced materials (H. Kamogawa et al., 1979).